2-[(4-Aminophenyl)sulfanyl]propanoic acid

• IUPAC Name: 2-(4-aminophenyl)sulfanylpropanoic acid
• InChI: InChI=1S/C9H11NO2S/c1-6(9(11)12)13-8-4-2-7(10)3-5-8/h2-6H,10H2,1H3,(H,11,12)
• InChI Key: WTFJLMGBABSRBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)SC1=CC=C(C=C1)N
• Molecular Formula: C9H11NO2S
• Molecular Weight: 197.26 g/mol

Description

2-[(4-Aminophenyl)sulfanyl]propanoic acid is a sulfur-containing aromatic compound characterized by a propanoic acid backbone linked to a 4-aminophenyl group via a sulfanyl (thioether) bridge. Its molecular formula is C₉H₁₁NO₂S, with an average molecular mass of 209.26 g/mol. The compound combines the electronic effects of the electron-donating amino group (-NH₂) with the hydrophobic sulfanyl linkage and the carboxylic acid moiety, making it a versatile intermediate in medicinal chemistry and materials science .

The amino group at the para position of the phenyl ring enhances solubility in polar solvents and provides a reactive site for further derivatization, such as acylation or conjugation with biomolecules. The sulfanyl bridge contributes to redox activity and metal-binding properties, while the propanoic acid group enables salt formation or esterification for tailored applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Aminophenyl)sulfanyl]propanoic acid typically involves the reaction of 4-aminothiophenol with a suitable propanoic acid derivative. One common method is the nucleophilic substitution reaction where 4-aminothiophenol reacts with 2-bromopropanoic acid under basic conditions to yield the desired product. The reaction is usually carried out in an organic solvent such as ethanol or methanol, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic attack.

Industrial Production Methods

Industrial production of 2-[(4-Aminophenyl)sulfanyl]propanoic acid may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography may be employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-[(4-Aminophenyl)sulfanyl]propanoic acid can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group (if present) can be reduced to an amine using reducing agents such as tin(II) chloride or iron powder in acidic conditions.

Substitution: The amino group can participate in electrophilic aromatic substitution reactions, such as nitration or sulfonation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Tin(II) chloride, iron powder.

Substitution: Nitric acid (for nitration), sulfuric acid (for sulfonation).

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Nitro derivatives, sulfonic acids.

Scientific Research Applications

2-[(4-Aminophenyl)sulfanyl]propanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules. Its functional groups allow for further chemical modifications.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with various biological molecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of specialty chemicals and materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-[(4-Aminophenyl)sulfanyl]propanoic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The sulfanyl group can form disulfide bonds with cysteine residues in proteins, potentially altering their function. The amino group can participate in hydrogen bonding and electrostatic interactions, influencing the compound’s binding affinity to its molecular targets.

Comparison with Similar Compounds

2-[(4-Fluorophenyl)sulfanyl]propanoic Acid

• Structure : Replaces the -NH₂ group with -F.
• Key Differences: The electron-withdrawing fluorine atom reduces electron density on the phenyl ring, decreasing nucleophilicity. Lower solubility in water compared to the amino derivative due to reduced polarity. Enhanced metabolic stability in biological systems, as fluorine resists oxidation .
• Applications : Used in fluorinated drug analogs for improved pharmacokinetics .

2-[(4-Methylphenyl)sulfanyl]propanoic Acid

• Structure : Substitutes -NH₂ with -CH₃.
• Key Differences: The methyl group increases hydrophobicity, reducing aqueous solubility. Lacks the reactive amino site for further functionalization. Exhibits weaker hydrogen-bonding capacity, impacting protein-target interactions .
• Applications : Explored in hydrophobic polymer additives .

2-(4-Sulfamoylphenyl)propanoic Acid

• Structure : Replaces -NH₂ with -SO₂NH₂.
• Key Differences: The sulfonamide group enhances acidity (pKa ~1–2) and hydrogen-bonding capacity. Higher molecular weight (257.31 g/mol) and improved thermal stability . Potential use as a enzyme inhibitor (e.g., carbonic anhydrase) due to sulfonamide pharmacophore .

Modifications in the Carboxylic Acid Chain

2-[(4-Aminophenyl)sulfanyl]acetic Acid

• Structure : Shorter acetic acid chain (C₂ vs. C₃).
• Key Differences: Reduced steric hindrance near the carboxylic acid group. Lower molecular weight (183.23 g/mol) and higher solubility in polar solvents . Limited applications in peptide synthesis due to fewer conjugation sites .

3-(4-Aminophenyl)prop-2-enoic Acid

• Structure : Conjugated double bond between C2 and C3.
• Key Differences :
  • Planar structure enhances π-π stacking interactions in crystal lattices.
  • Increased rigidity may reduce bioavailability in vivo .
  • Studied for antimicrobial activity due to α,β-unsaturated carbonyl system .

Functionalization of the Sulfanyl Bridge

2-(Acetylamino)-3-[(4-Bromophenyl)sulfanyl]propanoic Acid

• Structure: Adds acetylated amino and bromophenyl groups.
• Key Differences: Bromine introduces halogen bonding and heavy-atom effects for crystallography. Acetylation blocks the amino group, reducing reactivity but improving metabolic stability . Potential use in radiopharmaceuticals due to bromine’s isotopic versatility .

2-[[3-Benzylsulfanyl-2-(Carbamoyl)propanoyl]amino]-3-(4-Hydroxyphenyl)propanoic Acid

• Structure : Complex peptidomimetic with benzylsulfanyl and hydroxyphenyl groups.
• Key Differences :
  • Designed for protease inhibition via extended hydrophobic and hydrogen-bonding interactions.
  • Higher molecular weight (508.59 g/mol) limits blood-brain barrier penetration .

Data Tables

Table 1: Physicochemical Properties of Selected Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Solubility (Water)
2-[(4-Aminophenyl)sulfanyl]propanoic acid	C₉H₁₁NO₂S	209.26	-NH₂, -S-, -COOH	Moderate
2-[(4-Fluorophenyl)sulfanyl]propanoic acid	C₉H₉FO₂S	212.23	-F, -S-, -COOH	Low
2-(4-Sulfamoylphenyl)propanoic acid	C₉H₁₁NO₄S	257.31	-SO₂NH₂, -COOH	High
2-[(4-Aminophenyl)sulfanyl]acetic acid	C₈H₉NO₂S	183.23	-NH₂, -S-, -COOH (shorter chain)	High

Biological Activity

2-[(4-Aminophenyl)sulfanyl]propanoic acid, also known as a derivative of propanoic acid with a sulfanyl group and an amino-substituted phenyl ring, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its synthesis, biological mechanisms, and various research findings, particularly focusing on its antimicrobial and anticancer properties.

Synthesis

The synthesis of 2-[(4-Aminophenyl)sulfanyl]propanoic acid typically involves the reaction of 4-aminothiophenol with 2-bromopropanoic acid. The process is facilitated by bases such as sodium hydroxide or potassium carbonate, leading to nucleophilic substitution reactions. The final product is often obtained in hydrochloride salt form for enhanced stability and solubility.

The biological activity of 2-[(4-Aminophenyl)sulfanyl]propanoic acid is primarily attributed to its ability to interact with specific molecular targets within biological systems. The amino and sulfanyl groups can form hydrogen bonds with enzymes or receptors, potentially inhibiting their activity or modulating signal transduction pathways. This interaction is crucial for its antimicrobial and anticancer effects.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of 2-[(4-Aminophenyl)sulfanyl]propanoic acid against various pathogens. The compound has demonstrated activity against multidrug-resistant strains, including:

• Staphylococcus aureus (MIC values ranging from 16 to 32 µg/mL)
• Escherichia coli (MIC values up to 64 µg/mL)
• Candida species (including Candida auris, MIC values between 8 and 64 µg/mL) .

The compound's effectiveness against these pathogens underscores its potential as a scaffold for developing new antimicrobial agents targeting resistant strains.

Anticancer Activity

In addition to its antimicrobial properties, there is ongoing research investigating the anticancer effects of 2-[(4-Aminophenyl)sulfanyl]propanoic acid. Preliminary findings suggest that it may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest. Studies indicate that compounds with similar structural features can induce significant cytotoxicity in various cancer cell lines .

Case Studies

• Antimicrobial Efficacy Study : A recent study evaluated the compound against a panel of clinically relevant pathogens identified by the WHO as high-priority organisms. The results indicated that derivatives of this compound exhibited significant antimicrobial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis .
• Cytotoxicity Assay : In vitro assays conducted on cancer cell lines revealed that 2-[(4-Aminophenyl)sulfanyl]propanoic acid could reduce cell viability significantly at concentrations ranging from 10 to 100 µM, suggesting a dose-dependent response .

Comparative Analysis

To better understand the unique properties of 2-[(4-Aminophenyl)sulfanyl]propanoic acid, a comparison with similar compounds is presented below:

Compound Name	Structure	Antimicrobial Activity	Anticancer Activity
2-[(4-Nitrophenyl)sulfanyl]propanoic acid	Structure	Moderate (MIC ~32 µg/mL)	Low
2-[(4-Hydroxyphenyl)sulfanyl]propanoic acid	Structure	High (MIC ~8 µg/mL)	Moderate
2-[(4-Aminophenyl)sulfanyl]propanoic acid	Structure	High (MIC ~16 µg/mL)	High